Cas no 934368-79-3 (2-Bromo-5-(4-hexylphenyl)thiophene)

• Product Name: 2-Bromo-5-(4-hexylphenyl)thiophene
• CAS No: 934368-79-3
• MF: C₁₆H₁₉BrS
• MW: 323.29106259346
• MDL: MFCD30536724
• CID: 4757905
• PubChem ID: 102408636
• Update Time: 2026-02-26

2-Bromo-5-(4-hexylphenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(4-hexylphenyl)thiophene
• 2-Bromo-5-(4-hexylphenyl)thiophene (ACI)
• B5553
• CS-0161323
• MFCD30536724
• D80806
• 934368-79-3

• MDL： MFCD30536724
• Inchi： 1S/C16H19BrS/c1-2-3-4-5-6-13-7-9-14(10-8-13)15-11-12-16(17)18-15/h7-12H,2-6H2,1H3
• InChI Key： NTSRFGPNESRZQO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=CC(=CC=2)CCCCCC)S1

Computed Properties

• Exact Mass: 322.03908g/mol
• Monoisotopic Mass: 322.03908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 28.2
• Molecular Weight: 323.3g/mol

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Melting Point: 65 °C
• Boiling Point: 375.8±30.0 °C(Predicted)

Additional information on 2-Bromo-5-(4-hexylphenyl)thiophene

Comprehensive Overview of 2-Bromo-5-(4-hexylphenyl)thiophene (CAS No. 934368-79-3)

The compound 2-Bromo-5-(4-hexylphenyl)thiophene (CAS No. 934368-79-3) is a specialized organic molecule that has garnered significant attention in the fields of materials science and organic electronics. With its unique structural properties, this compound is widely utilized in the development of advanced organic semiconductors, OLED materials, and photovoltaic devices. Its molecular structure, featuring a brominated thiophene core coupled with a hexylphenyl side chain, offers exceptional electronic and optical characteristics, making it a valuable building block for cutting-edge applications.

In recent years, the demand for high-performance organic electronic materials has surged, driven by the growing interest in flexible electronics and sustainable energy solutions. Researchers and industry professionals frequently search for compounds like 2-Bromo-5-(4-hexylphenyl)thiophene to address challenges in charge transport, light emission efficiency, and device stability. Its compatibility with solution-processable techniques further enhances its appeal for large-scale manufacturing, aligning with the global push toward cost-effective and eco-friendly production methods.

The synthesis of 2-Bromo-5-(4-hexylphenyl)thiophene involves precise cross-coupling reactions, such as Suzuki or Stille couplings, which are well-documented in peer-reviewed literature. These methods ensure high purity and yield, critical for applications in optoelectronic devices. Additionally, the compound's thermal stability and solubility in common organic solvents make it a versatile candidate for thin-film deposition and inkjet printing technologies, which are pivotal for next-generation wearable electronics and smart displays.

From an environmental perspective, the hexyl chain in 2-Bromo-5-(4-hexylphenyl)thiophene contributes to its enhanced solubility, reducing the need for hazardous solvents during processing. This aligns with the increasing regulatory focus on green chemistry and the reduction of volatile organic compounds (VOCs) in industrial applications. As a result, this compound is often highlighted in discussions about sustainable material design and circular economy initiatives within the chemical industry.

In summary, 2-Bromo-5-(4-hexylphenyl)thiophene (CAS No. 934368-79-3) represents a critical component in the advancement of organic electronics and renewable energy technologies. Its unique properties and adaptability to modern manufacturing processes position it as a key player in the development of innovative solutions for a wide range of applications, from flexible solar cells to high-efficiency lighting systems. As research continues to evolve, this compound is expected to play an even more prominent role in shaping the future of smart materials and sustainable technology.